Cas no 2287282-42-0 (2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride)

• Product Name: 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride
• CAS No: 2287282-42-0
• MF: C₆H₁₁ClN₄O₂S
• MW: 238.695138216019
• CID: 4787238
• Update Time: 2025-07-22

2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride

• Inchi： 1S/C6H10N4O2S.ClH/c1-9-5-6(4-7-9)10-3-2-8-13(10,11)12;/h4-5,8H,2-3H2,1H3;1H
• InChI Key： KBAGHDZALLQCPS-UHFFFAOYSA-N
• SMILES： Cl.S1(NCCN1C1C=NN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 238.0291245 g/mol
• Monoisotopic Mass: 238.0291245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.70
• Topological Polar Surface Area: 75.6

Additional information on 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride

Introduction to 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride (CAS No. 2287282-42-0)

The compound 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride, identified by its CAS number 2287282-42-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural framework of this molecule integrates a pyrazole moiety with a thiadiazolidine core, both of which are well-documented for their roles in modulating biological pathways.

Recent research has highlighted the importance of thiadiazolidine derivatives in the development of novel pharmaceutical agents. The presence of the 1,1-dioxide functional group and the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it a promising candidate for further investigation. The pyrazole component is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors.

In the context of contemporary pharmaceutical research, compounds like 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride are being explored for their potential in addressing a range of diseases. Studies have demonstrated that the structural features of this molecule can be leveraged to develop inhibitors or activators of key metabolic pathways. For instance, the thiadiazolidine ring is known to exhibit antimicrobial and anti-inflammatory properties, while the pyrazole moiety contributes to its binding affinity for specific biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production of 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride, incorporating techniques such as catalytic hydrogenation and regioselective functionalization. These methods not only improve efficiency but also minimize byproduct formation, ensuring a cleaner final product suitable for subsequent pharmacological testing.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of the pyrazole and thiadiazolidine moieties offers a versatile scaffold that can be modified to target specific therapeutic areas. For example, modifications at the 4-position of the pyrazole ring have been shown to influence binding interactions with biological receptors, providing a means to fine-tune pharmacological activity. This flexibility makes 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride a valuable asset in medicinal chemistry libraries.

Current research initiatives are focusing on evaluating the pharmacokinetic and pharmacodynamic properties of this compound. Preclinical studies have begun to explore its efficacy in models relevant to human diseases, providing insights into its potential therapeutic applications. The hydrochloride salt form has been particularly advantageous in these studies due to its improved solubility in aqueous media, which facilitates administration via various routes.

The molecular interactions governing the activity of 2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride are being investigated using cutting-edge spectroscopic techniques and computational methods. These approaches allow researchers to elucidate how the compound interacts with biological targets at an atomic level. Such detailed understanding is crucial for designing molecules with enhanced potency and reduced side effects. Additionally, structural modifications based on these insights can lead to more effective drug candidates.

In conclusion,2-(1-Methylpyrazol-4-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride (CAS No. 2287282-42-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable candidate for further development. As research progresses，this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative therapeutic strategies.